Cas no 114345-14-1 (Benzonitrile,2-amino-3-propyl-)

• Product Name: Benzonitrile,2-amino-3-propyl-
• CAS No: 114345-14-1
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 106253
• PubChem ID: 14435207
• Update Time: 2025-04-18

Benzonitrile,2-amino-3-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-amino-3-propyl-
• Benzonitrile, 2-amino-3-propyl-
• 2-Amino-3-propylbenzonitrile
• SCHEMBL6457244
• AKOS017413635
• 114345-14-1

• Inchi： 1S/C10H12N2/c1-2-4-8-5-3-6-9(7-11)10(8)12/h3,5-6H,2,4,12H2,1H3
• InChI Key： FBOMPBLLNHBYLR-UHFFFAOYSA-N
• SMILES： NC1C(C#N)=CC=CC=1CCC

Computed Properties

• Exact Mass: 160.10016
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81